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Compound of Interest

Compound Name: Butoconazole Nitrate

Cat. No.: B1668105

Technical Support Center: Butoconazole Nitrate

This guide provides comprehensive information for researchers, scientists, and drug
development professionals on the proper storage, handling, and troubleshooting for
butoconazole nitrate in a laboratory setting.

Frequently Asked Questions (FAQSs)
Storage

e Q1: What are the recommended storage conditions for butoconazole nitrate powder?

o Butoconazole nitrate powder should be stored at -20°C for long-term stability.[1] It should
be kept in a tightly sealed container, protected from light, in a cool, well-ventilated area.[1]
[2] Avoid sources of ignition.[1]

e Q2: How should | store butoconazole nitrate solutions?

o Solutions of butoconazole nitrate should be stored at -80°C.[1] Stock solutions in DMSO
are stable for up to 6 months at -80°C and for 1 month at -20°C.[3]

e Q3: What is the shelf life of butoconazole nitrate?

o When stored correctly, butoconazole nitrate has a stability of at least 4 years.[4]
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Handling

e Q4: What personal protective equipment (PPE) is required when handling butoconazole
nitrate?

o Always wear appropriate PPE, including safety goggles with side-shields, chemical-
resistant gloves, and a lab coat or impervious clothing.[1][5] A suitable respirator should be
used if there is a risk of inhaling dust.[1]

» Q5: What are the necessary engineering controls for handling this compound?

o Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation
of dust or aerosols.[1][6] An accessible safety shower and eyewash station should be
nearby.[1]

e Q6: What should | do in case of a spill?

o In case of a spill, evacuate the area and wear full PPE.[1] Prevent the spill from entering
drains or water courses.[1] For solid spills, prevent dust formation. For liquid spills, absorb
the solution with an inert, liquid-binding material like diatomite.[1] Decontaminate the
affected surfaces by scrubbing with alcohol and dispose of all contaminated materials as
hazardous waste according to local regulations.[1]

Properties & Formulation
e Q7: What solvents can be used to dissolve butoconazole nitrate?

o Butoconazole nitrate is practically insoluble in water.[7][8] It has varying degrees of
solubility in organic solvents. For experimental use, DMSO and DMF are effective

solvents.[4]
» Q8: Are there any known incompatibilities for butoconazole nitrate?

o Yes, it is incompatible with strong acids, strong alkalis, strong oxidizing agents, and strong
reducing agents.[1]

Disposal
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e Q9: How should I dispose of butoconazole nitrate waste?

o All waste containing butoconazole nitrate, including unused product and contaminated
materials, must be disposed of as hazardous waste.[6] This should be done through an
approved waste disposal plant in accordance with all local and national regulations.[1][9]

Troubleshooting Guide
e Issue 1: The butoconazole nitrate powder will not dissolve.
o Possible Cause: Incorrect solvent or insufficient concentration.

o Solution: Consult the solubility table below. Butoconazole nitrate is practically insoluble
in water but soluble in DMF and DMSO at 30 mg/mL.[4] Sonication or gentle heating may
aid dissolution in some cases, but be mindful of potential degradation.[3] Always prepare
solutions fresh for in vivo experiments.[3]

¢ Issue 2: The compound appears discolored or degraded.
o Possible Cause: Improper storage, such as exposure to light or high temperatures.

o Solution: Do not use the compound. Dispose of it according to hazardous waste protocols.
[6] Ensure that new stock is stored in a tightly sealed, light-resistant container at the
recommended temperature (-20°C for powder, -80°C for solutions).[1]

 Issue 3: Inconsistent experimental results.
o Possible Cause: Degradation of the compound in solution.

o Solution: Prepare fresh stock solutions. Stock solutions at -20°C should be used within
one month.[3] For in vivo experiments, it is recommended to prepare working solutions on
the day of use.[3] Ensure the compound has not been exposed to incompatible materials
like strong acids or oxidizing agents.[1]

Data Presentation

Table 1: Storage Conditions for Butoconazole Nitrate
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. Container
Form Temperature Duration .
Requirements
] Tightly sealed, light-
Crystalline Powder -20°C Long-term _
resistant.[1][10]
Tightly sealed,
Solution in Solvent -80°C Up to 6 months suitable for low
temperatures.[1][3]
Tightly sealed,
Solution in Solvent -20°C Up to 1 month suitable for low
temperatures.[3]
. . Keep container tightly
Cream Formulation 15-30°C As specified
closed.[11][12]
Table 2: Solubility of Butoconazole Nitrate
Solvent Solubility Reference(s)
Water Practically Insoluble [21[71[8]
Dimethylformamide (DMF) 30 mg/mL [4]
Dimethyl sulfoxide (DMSO) 30 mg/mL [4]
Methanol Sparingly Soluble [718]
Chloroform, Methylene ]
. Slightly Soluble [71[8]
Chloride, Acetone, Ethanol
Ethyl Acetate Very Slightly Soluble [718]
DMSO:PBS (pH 7.2) (1:2) 0.3 mg/mL [4]
Experimental Protocols
Protocol: Preparation of a 10 mM Stock Solution in DMSO
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o Objective: To prepare a 10 mM stock solution of butoconazole nitrate for in vitro

experiments.

o Materials:

[e]

[¢]

[¢]

[e]

o

Butoconazole nitrate (MW: 474.79 g/mol )[8]
Anhydrous Dimethyl sulfoxide (DMSQO)
Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

e Procedure:

. Calculation: To prepare a 10 mM solution, you will need 4.748 mg of butoconazole

nitrate per 1 mL of DMSO.

» Calculation: 474.79 g/mol * (10 mmol/L) * (1 L/2000 mL) * (1000 mg/g) = 4.7479 mg/mL

. Weighing: Under a chemical fume hood, carefully weigh out the required amount of

butoconazole nitrate powder using an analytical balance. For example, weigh 4.75 mg
for a 1 mL final volume.

. Dissolving: Add the weighed powder to a sterile vial. Using a calibrated pipette, add the

calculated volume of DMSO (e.g., 1 mL).

. Mixing: Cap the vial securely and vortex until the solid is completely dissolved. Gentle

warming or sonication can be used to aid dissolution if necessary.[3]

. Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles. Store the aliquots at -80°C for up to 6 months.[3]

Visualizations
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Action: Discard solution.
Clean all glassware.
Use fresh reagents.

Proceed with Experiment
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prepared solution
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Caption: Troubleshooting workflow for butoconazole nitrate experiments.
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Start: Handling
Butoconazole Nitrate

1. Don PPE:
- Safety Goggles
- Gloves
- Lab Coat

:

2. Work in Ventilated Area
(Chemical Fume Hood)

:

3. Weigh Powder Carefully
(Avoid Dust Formation)

4. Dissolve in \
Appropriate Solvent |

Follow Spill Protocol:
5. Store Solution Properly - Evacuate

(-80°C in sealed vial) - Absorb & Contain
- Decontaminate

6. Dispose of Waste
(Approved Hazardous Waste Plant)

End of Procedure

Click to download full resolution via product page

Caption: Safe handling and storage workflow for butoconazole nitrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Butoconazole nitrate|64872-77-1|MSDS [dcchemicals.com]
. antiinfectivemeds.com [antiinfectivemeds.com]

. medchemexpress.com [medchemexpress.com]

1
2
3
e 4. caymanchem.com [caymanchem.com]
5. aksci.com [aksci.com]

6. tcichemicals.com [tcichemicals.com]

7

. GYNAZOLE-1® Butoconazole Nitrate Vaginal Cream USP, 2% IN ONE PREFILLED
DISPOSABLE APPLICATOR For Vaginal Use Only. Rx Only [dailymed.nIm.nih.gov]

» 8. accessdata.fda.gov [accessdata.fda.gov]

e 9. Butoconazole Nitrate 64872-77-1 | TCI AMERICA [tcichemicals.com]
e 10. drugfuture.com [drugfuture.com]

e 11. pdf.hres.ca [pdf.hres.ca]

e 12. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]

 To cite this document: BenchChem. [storage and handling of butoconazole nitrate in the lab].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668105#storage-and-handling-of-butoconazole-
nitrate-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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